Cas no 1179737-73-5 (2-[Cyclopropanecarbonyl(ethyl)amino]acetic acid)

• Product Name: 2-[Cyclopropanecarbonyl(ethyl)amino]acetic acid
• CAS No: 1179737-73-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 2109844
• Update Time: 2023-08-03

2-[Cyclopropanecarbonyl(ethyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylcarbonyl)-N-ethylGlycine
• 2-[Cyclopropanecarbonyl(ethyl)amino]acetic acid

• Inchi： 1S/C8H13NO3/c1-2-9(5-7(10)11)8(12)6-3-4-6/h6H,2-5H2,1H3,(H,10,11)
• InChI Key： BXORHNOQMXQFRX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N(CC(=O)O)CC

Computed Properties

• Exact Mass: 171.09
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6